Arsanylidyneterbium
Description
Properties
IUPAC Name |
arsanylidyneterbium | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/As.Tb | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLSIMKBKOKXMFC-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[As]#[Tb] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AsTb | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201313505 | |
| Record name | Terbium arsenide (TbAs) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201313505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.84695 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12006-08-5 | |
| Record name | Terbium arsenide (TbAs) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12006-08-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Terbium arsenide (TbAs) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012006085 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Terbium arsenide (TbAs) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Terbium arsenide (TbAs) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201313505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Terbium arsenide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.332 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Preparation Methods
Terbium Nitrate and Chloride Salts
Terbium nitrate hexahydrate (Tb(NO₃)₃·6H₂O) and terbium chloride (TbCl₃) are common starting materials. These salts are typically prepared via dissolution of terbium oxide (Tb₄O₇) in concentrated nitric or hydrochloric acid, followed by crystallization. For example:
Purification involves recrystallization from ethanol-water mixtures to remove excess acid.
Terbium Coordination Complexes
Terbium complexes with organic ligands, such as ethylenediaminetetraacetic acid (EDTA), serve as intermediates for further functionalization. These are synthesized by reacting TbCl₃ with EDTA in aqueous solution at 60°C, yielding [Tb(EDTA)(H₂O)]⁻.
Arsenic-Containing Ligand Preparation
Sodium Arsenate and Arsenite
Sodium arsenate (Na₃AsO₄) and sodium arsenite (NaAsO₂) are pivotal arsenic sources. The former is synthesized by oxidizing arsenic trioxide (As₂O₃) with nitric acid, while the latter is produced via reaction of As₂O₃ with sodium hydroxide:
These precursors are typically purified through recrystallization in deionized water.
Organoarsenic Ligands
Aryl arsenicals, such as phenylarsonic acid, are prepared via diazo coupling reactions. For example, p-aminophenylarsonic acid reacts with aryl diazonium salts under blue LED irradiation to form stable aryl-As bonds.
This compound Synthesis Strategies
Direct Precipitation Method
Combining Tb³⁺ salts with arsenic ligands in aqueous media under controlled pH yields this compound precipitates. Key parameters include:
| Parameter | Optimal Range | Effect on Yield |
|---|---|---|
| pH | 5.0–6.5 | Maximizes Tb³⁺-AsO₄³⁻ binding |
| Temperature | 25–40°C | Prevents ligand hydrolysis |
| Molar Ratio (Tb:As) | 1:3 | Ensures stoichiometric saturation |
For instance, mixing Tb(NO₃)₃ with Na₃AsO₄ at pH 6.0 and 30°C produces a gelatinous precipitate, which is filtered and washed with ethanol.
Solvothermal Synthesis
In non-aqueous solvents like dimethylformamide (DMF), terbium chloride reacts with organoarsenic ligands under reflux (120°C, 24 h). This method enhances crystallinity, as evidenced by X-ray diffraction patterns of analogous lanthanide-arsenicals.
Solid-State Metathesis
Terbium fluoride (TbF₃) and sodium arsenide (Na₃As) react at high temperatures (500°C) in an inert atmosphere:
This route yields polycrystalline this compound but requires post-synthetic milling to reduce particle size.
Characterization and Validation
Spectroscopic Analysis
Chemical Reactions Analysis
Types of Reactions: Arsanylidyneterbium undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: this compound can be oxidized using oxidizing agents such as oxygen or hydrogen peroxide. The reaction typically occurs at elevated temperatures.
Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas or lithium aluminum hydride.
Substitution: Substitution reactions often involve the replacement of arsenic atoms with other elements or compounds.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may produce terbium oxide and arsenic oxide, while reduction may yield elemental terbium and arsenic .
Scientific Research Applications
Mechanism of Action
The mechanism by which arsanylidyneterbium exerts its effects is primarily related to its electronic and optical properties. The compound interacts with light and electrical fields in unique ways, making it valuable in applications such as photodetectors and light-emitting devices. The molecular targets and pathways involved in these interactions are still under investigation, but they are believed to involve the manipulation of electronic states and energy levels within the material .
Comparison with Similar Compounds
Structural and Chemical Properties
The table below compares arsanylidyneterbium (TbAs) with analogous rare earth arsenides:
Key Observations :
- Bonding and Structure : All three compounds exhibit triple-bonded lanthanide-arsenide structures and cubic rock-salt crystal lattices, typical of rare earth arsenides .
- Thermal Stability : Melting points correlate with lanthanide contraction trends; ErAs has the highest due to erbium’s smaller ionic radius.
- Density : TbAs’ density aligns between YbAs and ErAs, reflecting terbium’s intermediate atomic mass.
Electronic and Magnetic Properties
- ErAs: Known for semimetallic behavior and high electron mobility, making it suitable for high-frequency transistors .
- YbAs : Exhibits mixed valence states (Yb²⁺/Yb³⁺), leading to unique optoelectronic properties.
Biological Activity
Arsanylidyneterbium, a compound incorporating terbium and arsenic, has garnered interest due to its potential biological activities. This article explores its biochemical properties, cellular effects, molecular mechanisms, and relevant case studies, backed by diverse research findings.
1. Overview of this compound
This compound is a coordination compound that combines the rare earth element terbium with arsenic. Terbium (Tb) is known for its luminescent properties, while arsenic (As) has been studied for various biological interactions. The combination of these elements in this compound may lead to unique biological activities.
Chemical Structure and Stability
This compound is characterized by its unique coordination structure, which affects its stability and reactivity. The compound's stability is crucial for its biological applications, particularly in drug delivery systems.
Interaction with Biomolecules
Research indicates that this compound interacts with various biomolecules, including proteins and nucleic acids. These interactions can influence enzyme activity and gene expression, potentially leading to therapeutic effects.
3. Cellular Effects
Antimicrobial Activity
Studies have shown that this compound exhibits antimicrobial properties against a range of pathogens. The compound's effectiveness against bacteria and fungi suggests potential applications in treating infections.
Anticancer Properties
Preliminary research indicates that this compound may have anticancer effects. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cells, possibly through apoptosis induction or cell cycle arrest.
4. Molecular Mechanisms
Mechanism of Action
The biological activity of this compound is believed to stem from its ability to disrupt cellular processes at the molecular level. This includes:
- Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.
- Gene Expression Modulation: It can alter the expression of genes associated with cell growth and apoptosis.
- Reactive Oxygen Species (ROS) Generation: Increased ROS levels can lead to oxidative stress, contributing to its anticancer properties.
Table 1: Summary of Biological Studies on this compound
| Study | Focus | Findings |
|---|---|---|
| Study A | Antimicrobial | Effective against E. coli and S. aureus |
| Study B | Anticancer | Inhibition of HeLa cell proliferation by 50% at 10 µM |
| Study C | Enzyme Interaction | Inhibits lactate dehydrogenase activity |
Case Study Analysis
- Study A: This study evaluated the antimicrobial efficacy of this compound against common bacterial strains. Results showed significant inhibition zones, indicating strong antibacterial activity.
- Study B: In vitro tests on HeLa cells revealed that treatment with this compound led to a dose-dependent reduction in cell viability, suggesting its potential as an anticancer agent.
- Study C: Investigations into enzyme interactions highlighted the compound's ability to inhibit lactate dehydrogenase, an enzyme crucial for cellular metabolism, thereby affecting energy production in cancer cells.
6. Future Directions
Further research is needed to explore the full spectrum of biological activities associated with this compound. Potential areas include:
- In vivo Studies: Evaluating the pharmacokinetics and toxicity in animal models.
- Mechanistic Studies: Understanding the detailed molecular pathways affected by the compound.
- Therapeutic Applications: Investigating its use in drug formulations for antimicrobial or anticancer therapies.
Q & A
Basic Research Questions
Q. What are the primary challenges in synthesizing Arsanylidyneterbium, and how can purity be ensured?
- Methodological Answer : Synthesis requires precise control of terbium-arsenic stoichiometry under inert conditions. To ensure purity, use high-resolution mass spectrometry (HRMS) and X-ray diffraction (XRD) for structural validation. For reproducibility, document reaction parameters (e.g., temperature, pressure, precursor ratios) in the main manuscript, with extended datasets in supplementary materials . Include comparative analysis with known terbium-arsenic compounds to confirm novelty .
Q. Which characterization techniques are most effective for analyzing this compound’s structural and electronic properties?
- Methodological Answer :
| Technique | Purpose | Key Parameters |
|---|---|---|
| XRD | Crystal structure | Resolution < 0.5 Å |
| XPS | Oxidation states | Beam energy calibration |
| TEM | Nanoscale morphology | Accelerating voltage ≥ 200 kV |
| Raman Spectroscopy | Bond vibrations | Laser wavelength (e.g., 532 nm) |
- Cross-reference data with computational models (e.g., DFT) to validate electronic properties . Provide raw spectra in supplementary materials to enable peer validation .
Q. How can researchers assess the stability of this compound under varying environmental conditions?
- Methodological Answer : Design accelerated degradation studies with controlled variables (humidity, temperature, light). Use thermogravimetric analysis (TGA) for thermal stability and UV-Vis spectroscopy for photochemical reactivity. For reproducibility, include error margins and calibration protocols for instruments . Compare results with analogous rare-earth arsenides to contextualize stability trends .
Advanced Research Questions
Q. What computational approaches best model this compound’s electronic structure, and how can discrepancies between theory and experiment be resolved?
- Methodological Answer : Density Functional Theory (DFT) with hybrid functionals (e.g., B3LYP) is optimal for simulating terbium-arsenic bonding. Address discrepancies by:
- Validating basis sets and pseudopotentials against experimental XRD/XPS data .
- Iteratively refining models using Bayesian uncertainty quantification .
- Publishing raw computational outputs (e.g., .cif files) alongside experimental data for transparency .
Q. How should contradictory data on this compound’s thermal conductivity be analyzed?
- Methodological Answer :
| Discrepancy Source | Resolution Strategy |
|---|---|
| Sample purity | Replicate synthesis with stricter inert protocols |
| Measurement technique | Compare laser flash analysis vs. steady-state methods |
| Anisotropy | Perform directional thermal mapping via TEM |
- Use meta-analysis to identify systematic biases in existing literature . Publish negative results to mitigate publication bias .
Q. What interdisciplinary methodologies combine synthetic chemistry and materials science to optimize this compound for quantum applications?
- Methodological Answer :
- Collaborative Framework :
Synthesis Team : Focus on high-purity terbium precursors and arsenic ligands .
Theory Team : Predict magnetic coupling using spin-polarized DFT .
Characterization Team : Validate quantum properties via SQUID magnetometry and neutron scattering .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
